N-(2-(diethylamino)ethyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide hydrochloride

• IUPAC Name: N-[2-(diethylamino)ethyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,5-dimethylpyrazole-3-carboxamide;hydrochloride
• InChI: InChI=1S/C19H24FN5OS.ClH/c1-5-24(6-2)10-11-25(18(26)15-12-13(3)23(4)22-15)19-21-17-14(20)8-7-9-16(17)27-19;/h7-9,12H,5-6,10-11H2,1-4H3;1H
• InChI Key: PHFKYAPKYDOPPX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(C=CC=C2S1)F)C(=O)C3=NN(C(=C3)C)C.Cl
• Molecular Formula: C19H25ClFN5OS
• Molecular Weight: 426.0 g/mol

Description

N-(2-(diethylamino)ethyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C19H25ClFN5OS and its molecular weight is 425.95. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Mechanisms Compounds with complex structures, including pyrazole and thiazole derivatives, are of significant interest due to their potential biological activities. For example, the study by Ledenyova et al. (2018) explores the reaction mechanisms of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, demonstrating the chemical versatility and potential for creating new compounds with significant properties Ledenyova et al., 2018.

Antibacterial and Antifungal Activities The development of novel antimicrobial agents is crucial in addressing the growing resistance to existing antibiotics. Research on benzo[d]thiazol derivatives, as shown by Palkar et al. (2017), has demonstrated promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, indicating the potential of such compounds in developing new antibacterial agents Palkar et al., 2017.

Anticancer Activity The search for new anticancer agents is a critical area of pharmaceutical research. Compounds with fluoro and thiazole groups have been investigated for their potential anticancer activities. For instance, Hammam et al. (2005) synthesized novel fluoro-substituted benzo[b]pyran derivatives showing anticancer activity against lung cancer cell lines, highlighting the therapeutic potential of fluorinated compounds in oncology Hammam et al., 2005.

Enzyme Inhibition The inhibition of specific enzymes is a strategy for treating various diseases, including cancer and infectious diseases. Thiazole-aminopiperidine hybrids, as studied by Jeankumar et al. (2013), have shown inhibition of Mycobacterium tuberculosis GyrB ATPase, suggesting the potential of thiazole derivatives in developing treatments for tuberculosis Jeankumar et al., 2013.